Cas no 507472-13-1 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid)
(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
- Benzenepropanoic acid, β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-fluoro-, (βS)-
- FMOC-(S)-3-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID
- Fmoc-(S)-3-Amino-3-(2-fluorophenyl)-propionic acid
- FMOC-(S)-3-AMINO-3-(2-FLUOROPHENYL)PROPIONIC ACID,
- Fmoc-2-Fluoro-L-b-phenylalanine
- (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid
- AC-25385
- 507472-13-1
- (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
- fmoc-(s)-3-amino-3-(2-fluorophenyl)propanoic acid
- (3S)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-fluorophenyl)propanoic acid
- AKOS016843770
- EN300-1162858
- Fmoc-(S)-3-Amino-3-(2,3-Difluorophenyl)-propionic acid
- A50466
- CS-0181546
- AC-22032
- DTXSID30427504
- PS-12361
- Fmoc-(S)-3-amino-3-(2-fluorophenyl)propionic acid
- MFCD03427993
-
- MDL: MFCD03427993
- Inchi: 1S/C24H20FNO4/c25-21-12-6-5-11-19(21)22(13-23(27)28)26-24(29)30-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1
- InChI Key: LYKQNUSJPNQQLZ-QFIPXVFZSA-N
- SMILES: FC1C=CC=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 405.13800
- Monoisotopic Mass: 405.13763628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
- PSA: 75.63000
- LogP: 5.27110
(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109485-1g |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid |
507472-13-1 | 95% | 1g |
$400.00 | 2023-09-01 | |
| AAPPTec | UFF320-250mg |
(S)-Fmoc-beta-Phe(2-F)-OH |
507472-13-1 | 250mg |
$100.00 | 2024-07-19 | ||
| AAPPTec | UFF320-1g |
(S)-Fmoc-beta-Phe(2-F)-OH |
507472-13-1 | 1g |
$260.00 | 2024-07-19 | ||
| AAPPTec | UFF320-5g |
(S)-Fmoc-beta-Phe(2-F)-OH |
507472-13-1 | 5g |
$1.050.00 | 2024-07-19 | ||
| abcr | AB390491-1 g |
Fmoc-(S)-3-Amino-3-(2-fluoro-phenyl)-propionic acid |
507472-13-1 | 1g |
€246.00 | 2023-06-17 | ||
| abcr | AB390491-5 g |
Fmoc-(S)-3-Amino-3-(2-fluoro-phenyl)-propionic acid |
507472-13-1 | 5g |
€858.00 | 2023-06-17 | ||
| Chemenu | CM193564-5g |
(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid |
507472-13-1 | 95% | 5g |
$749 | 2024-07-16 | |
| eNovation Chemicals LLC | Y1083063-250mg |
FMOC-(S)-3-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID |
507472-13-1 | 95% | 250mg |
$210 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1083063-500mg |
FMOC-(S)-3-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID |
507472-13-1 | 95% | 500mg |
$280 | 2022-10-18 | |
| eNovation Chemicals LLC | Y1083063-1g |
FMOC-(S)-3-AMINO-3-(2-FLUORO-PHENYL)-PROPIONIC ACID |
507472-13-1 | 95% | 1g |
$375 | 2022-10-18 |
(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid
Introduction to (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic Acid (CAS No. 507472-13-1)
(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 507472-13-1, represents a pinnacle of molecular design, combining a chiral center with a fluorinated aromatic moiety and an amino acid derivative. Its structural complexity not only makes it a subject of academic interest but also opens up avenues for potential therapeutic applications.
The molecular structure of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid is characterized by the presence of a stereogenic center at the third carbon atom, which imparts chirality to the molecule. This chirality is crucial in pharmaceuticals, as it can significantly influence the biological activity and pharmacokinetic properties of a drug. The stereocenter is further functionalized with an N-terminal fluorenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis, and an amino group that links to a 2-fluorophenyl substituent. This substituent adds another layer of complexity, potentially influencing the compound's interaction with biological targets.
In recent years, there has been a surge in research focused on fluorinated compounds due to their unique metabolic stability and enhanced binding affinity to biological receptors. The incorporation of a 2-fluorophenyl group in (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid aligns with this trend, making it an attractive candidate for drug development. The fluorine atom can modulate the electronic properties of the aromatic ring, thereby influencing the compound's interactions with enzymes and receptors.
The Fmoc group at the N-terminal of the molecule serves as a protecting group, which is essential in multi-step synthesis processes. This group prevents unwanted reactions at the amino terminus during synthesis, ensuring that the molecule retains its desired structure and reactivity. Once the synthesis is complete, the Fmoc group can be removed under specific conditions, allowing for further functionalization or purification.
The compound's backbone resembles an amino acid derivative, which suggests potential applications in peptidomimetics and protein-protein interaction modulators. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but are often more stable and have improved pharmacokinetic properties. The presence of both fluorine and fluorene moieties enhances its potential as a peptidomimetic, offering unique interactions with biological targets.
Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine to influence metabolic pathways and enhance drug delivery has made fluorinated molecules valuable tools in cancer therapy. (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid, with its complex structure and fluorinated aromatic ring, could potentially be explored as an anticancer agent or as a component in combination therapies.
The synthesis of such complex molecules often involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), flow chemistry, and catalytic methods, are commonly employed to achieve these goals. The use of these techniques not only improves efficiency but also enhances scalability, making it feasible to produce larger quantities of the compound for further research.
The chiral nature of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid necessitates careful handling during synthesis and purification to avoid racemization. Chiral resolution techniques such as diastereomeric salt formation or chromatography are employed to isolate the desired enantiomer. Ensuring high enantiomeric purity is critical for pharmaceutical applications, as different enantiomers can exhibit vastly different biological activities.
In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid (CAS No. 507472-13-1) represents a fascinating example of molecular design in pharmaceutical chemistry. Its complex structure, featuring a chiral center, fluorenylmethoxycarbonyl protection group, and 2-fluorophenyl substituent, makes it a promising candidate for various therapeutic applications. Ongoing research into fluorinated compounds and peptidomimetics suggests that this molecule could play a significant role in future drug development efforts.
507472-13-1 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluorophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)